2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide

• IUPAC Name: 2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]isoindole-5-carboxamide
• InChI: InChI=1S/C23H15F3N2O4/c24-23(25,26)32-17-9-7-16(8-10-17)27-20(29)15-6-11-18-19(12-15)22(31)28(21(18)30)13-14-4-2-1-3-5-14/h1-12H,13H2,(H,27,29)
• InChI Key: KXAMWWYDYKIGQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C23H15F3N2O4
• Molecular Weight: 440.4 g/mol

Description

2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of isoindolinecarboxamide derivatives and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide is not fully understood. However, studies have suggested that this compound may exert its therapeutic effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth. It has also been found to modulate the levels of certain neurotransmitters and protect against oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and chemokines in vitro and in vivo. It has also been found to inhibit the growth of certain cancer cell lines and induce apoptosis. In addition, this compound has been found to protect against oxidative stress and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide in lab experiments include its high purity, efficient synthesis method, and potential therapeutic applications. However, limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide include further studies on its mechanism of action, potential therapeutic applications, and optimization of its synthesis method. In addition, research on the potential side effects and toxicity of this compound is needed to fully evaluate its safety for human use. Furthermore, studies on the pharmacokinetics and pharmacodynamics of this compound are needed to determine its optimal dosage and administration route.

Scientific Research Applications

2-benzyl-1,3-dioxo-N-[4-(trifluoromethoxy)phenyl]-5-isoindolinecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. This compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.